2-(N-(3,6-dichloropyridazin-4-yl)-N-methylamino)ethanol

• Molecular Formula: C7H9Cl2N3O
• Molecular Weight: 222.07 g/mol
• IUPAC Name: 2-[(3,6-dichloropyridazin-4-yl)-methylamino]ethanol
• InChI: InChI=1S/C7H9Cl2N3O/c1-12(2-3-13)5-4-6(8)10-11-7(5)9/h4,13H,2-3H2,1H3
• InChI Key: BXVIHYCXOHEPGM-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C1=CC(=NN=C1Cl)Cl

Description

2-(N-(3,6-dichloropyridazin-4-yl)-N-methylamino)ethanol is a useful research compound. Its molecular formula is C7H9Cl2N3O and its molecular weight is 222.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-bromo-3,6-dichloro-pyridazine (1.11 g, 5 mmol), (J.Chem. Soc., Perkin Trans I, 1974, 696), and 2-(methylamino)ethanol (0.75 g, 10 mmol) in isopropanol (10 ml) was heated at reflux for 30 minutes. The solvent was removed by evaporation, the residue was partitioned between methylene chloride and water and the aqueous layer was adjusted to pH9 with solid potassium carbonate. The organic layer was separated, washed with brine, dried (MgSO4) and the solvent removed by evaporation. The residue was triturated with ether, collected by filtration and dried under vacuum to give 2-(N-(3,6-dichloropyridazin-4-yl)-N-methylamino)ethanol (1 g, 90%).